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Compound of Interest

Compound Name: Dioxybenzone-d3

Cat. No.: B12401914

This guide provides comprehensive safety data, handling procedures, and technical
information for Dioxybenzone-d3, intended for researchers, scientists, and professionals in
drug development. Dioxybenzone-d3 is the deuterium-labeled analog of Dioxybenzone
(Benzophenone-8), a compound used in sunscreens to block UVB and short-wave UVA
radiation.[1][2] Its primary application in a research setting is as an internal standard for the
precise quantification of Dioxybenzone in biological samples using analytical techniques like
mass spectrometry or liquid chromatography.[3]

Compound Identification and Properties

Dioxybenzone-d3 is structurally identical to Dioxybenzone, with the exception of three
deuterium atoms on the methoxy group, which increases its molecular weight. This isotopic
labeling allows it to be distinguished from the non-labeled compound in analytical assays.[3]

Table 1: Physicochemical Properties of Dioxybenzone-d3 and Parent Compound | Property |
Value | Source | | :--- | :--- | :--- | | Analyte Name | Dioxybenzone methyl-d3 |[4] | | Synonyms |
2,2'-Dihydroxy-4-methoxybenzophenone-d3, Benzophenone-8-d3, UV-24-d3 | | | Molecular
Formula | C1aD3H90Oa | | | Molecular Weight | 247.26 g/mol | | | Unlabeled CAS Number | 131-
53-3 | | | Appearance | Yellow powder (for unlabeled compound) | | | Melting Point | 73-75 °C
(for unlabeled compound) | | | Boiling Point | 375.0 °C at 760 mmHg (for unlabeled compound) |
| | Purity | >95% (HPLC) | | | Solubility | Practically insoluble in water; Freely soluble in alcohol
and toluene. | | Storage Temperature | +4°C | |
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Safety Data Sheet (SDS) Summary

The following safety information is primarily based on the non-deuterated parent compound,
Dioxybenzone, as specific comprehensive safety studies on the deuterated analog are limited.
The toxicological properties are expected to be very similar.

Dioxybenzone is classified as an irritant and may have mutagenic effects. It is crucial to handle
this compound with caution, adhering to all safety protocols outlined below.

Table 2: GHS Hazard Classification for Dioxybenzone

Hazard Class Hazard Category Hazard Statement Source

H315: Causes skin

Skin Irritation Category 2 .
irritation

_— H319: Causes serious
Eye Irritation Category 2A o
eye irritation

Specific target organ
o ) H335: May cause
toxicity - single Category 3 ) o
respiratory irritation
exposure

| Mutagenicity | Not Classified | Mutagenic for mammalian somatic cells and bacteria/yeast | |

o Eye Contact: Rinse immediately and thoroughly with plenty of water. Remove contact lenses
if present and easy to do. Continue rinsing and seek medical advice from an
ophthalmologist.

o Skin Contact: Remove contaminated clothing. Wash skin with plenty of soap and water. If
skin irritation occurs, get medical attention.

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.

 Ingestion: If swallowed, immediately make the victim drink water (two glasses at most).
Consult a physician.
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» Fire-Fighting: Use dry chemical powder for small fires and water spray, fog, or foam for large
fires. The compound may be combustible at high temperatures, producing carbon oxides
(CO, CO2). Firefighters should wear self-contained breathing apparatus.

o Accidental Release: Use personal protective equipment (PPE). Avoid dust formation and do
not breathe dust. Sweep up the material, place it in a suitable closed container for disposal,
and clean the affected area. Do not let the product enter drains.

Handling and Personal Protection

Proper handling and the use of appropriate personal protective equipment are essential to
minimize exposure risk.

» Handling: Avoid contact with skin and eyes and avoid breathing dust. Use only in well-
ventilated areas or outdoors. Wash hands thoroughly after handling. Keep away from
incompatible materials such as strong oxidizing agents.

o Storage: Store in a well-ventilated place and keep the container tightly closed. The
recommended storage temperature is +4°C. Store locked up.

o Eye/Face Protection: Wear splash goggles or safety glasses with side shields. In situations
with a high potential for splashing, a face shield is recommended.

o Skin Protection: Wear chemical-resistant gloves and a lab coat.

» Respiratory Protection: Use a dust respirator. Ensure it is an approved/certified respirator or
equivalent. If ventilation is insufficient, suitable respiratory equipment must be worn.

The following diagram illustrates a standard workflow for selecting appropriate PPE.
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Hazard Assessment

Work with Dioxybenzone-d37?

Assess Risk:
- Inhalation (dust)?
- Skin Contact?
- Eye Splash?

Eye Protection: Body Protection:
Splash Goggles Lab Coat

Respiratory Protection: Hand Protection:
Dust Respirator Chemical-Resistant Gloves

N\

Action

Click to download full resolution via product page

Caption: PPE selection workflow for handling Dioxybenzone-d3.

Toxicological and Biological Information

While no specific toxicokinetic data is available for Dioxybenzone-d3, the parent compound,
Dioxybenzone, is known to be absorbed through the skin. It exhibits estrogenic disrupting
effects and can up-regulate inflammatory cytokines. Studies have also investigated its potential
for oral chemoprevention of skin cancer in mice. Given the structural similarity, Dioxybenzone-
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d3 is presumed to share these biological activities, although its primary use as an analytical

standard means exposure should be minimal.

Experimental Protocols: Use as an Internal Standard

The principal application of Dioxybenzone-d3 is as an internal standard (IS) in quantitative

analytical methods, such as Liquid Chromatography-Mass Spectrometry (LC-MS), to accurately

determine the concentration of Dioxybenzone in a sample.

Sample Preparation: A known quantity of the biological sample (e.g., plasma, tissue
homogenate) is taken.

Internal Standard Spiking: A precise, known amount of Dioxybenzone-d3 solution is added
to the sample.

Extraction: The analyte (Dioxybenzone) and the internal standard (Dioxybenzone-d3) are
extracted from the biological matrix using an appropriate technique (e.g., liquid-liquid
extraction, solid-phase extraction).

Analysis: The extract is injected into an LC-MS system. The system separates the
compounds chromatographically, and the mass spectrometer detects and quantifies both
Dioxybenzone and Dioxybenzone-d3 based on their distinct mass-to-charge ratios.

Quantification: The concentration of Dioxybenzone in the original sample is calculated by
comparing the peak area ratio of the analyte to the internal standard against a calibration
curve.

The following diagram outlines this experimental workflow.
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Caption: Workflow for using Dioxybenzone-d3 as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of Dioxybenzone-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12401914#safety-data-sheet-and-handling-of-
dioxybenzone-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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